Cas no 946227-83-4 (2-5-(thiophen-2-yl)-1,2-oxazol-3-yl-N-(thiophen-2-yl)methylacetamide)

• Product Name: 2-5-(thiophen-2-yl)-1,2-oxazol-3-yl-N-(thiophen-2-yl)methylacetamide
• CAS No: 946227-83-4
• MF: C₁₄H₁₂N₂O₂S₂
• MW: 304.387280464172
• CID: 5969244
• PubChem ID: 16879478
• Update Time: 2025-06-23

2-5-(thiophen-2-yl)-1,2-oxazol-3-yl-N-(thiophen-2-yl)methylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-5-(thiophen-2-yl)-1,2-oxazol-3-yl-N-(thiophen-2-yl)methylacetamide
• N-(thiophen-2-ylmethyl)-2-(5-thiophen-2-yl-1,2-oxazol-3-yl)acetamide
• F5001-1250
• 2-[5-(thiophen-2-yl)-1,2-oxazol-3-yl]-N-[(thiophen-2-yl)methyl]acetamide
• AKOS024487249
• 946227-83-4
• 2-(5-(thiophen-2-yl)isoxazol-3-yl)-N-(thiophen-2-ylmethyl)acetamide

• Inchi： 1S/C14H12N2O2S2/c17-14(15-9-11-3-1-5-19-11)8-10-7-12(18-16-10)13-4-2-6-20-13/h1-7H,8-9H2,(H,15,17)
• InChI Key： ARISAXCANJNVCB-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CNC(CC1C=C(C2=CC=CS2)ON=1)=O

Computed Properties

• Exact Mass: 304.03401998g/mol
• Monoisotopic Mass: 304.03401998g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 112Ų

Additional information on 2-5-(thiophen-2-yl)-1,2-oxazol-3-yl-N-(thiophen-2-yl)methylacetamide

Comprehensive Analysis of 2-5-(thiophen-2-yl)-1,2-oxazol-3-yl-N-(thiophen-2-yl)methylacetamide (CAS No. 946227-83-4)

The compound 2-5-(thiophen-2-yl)-1,2-oxazol-3-yl-N-(thiophen-2-yl)methylacetamide (CAS No. 946227-83-4) is a heterocyclic organic molecule featuring a unique combination of thiophene and oxazole rings. This structure has garnered significant attention in pharmaceutical and materials science research due to its potential applications in drug discovery and optoelectronic materials. The presence of both thiophene and oxazole moieties contributes to its versatile chemical properties, making it a subject of interest for researchers exploring novel bioactive compounds and functional materials.

In recent years, the demand for heterocyclic compounds like 2-5-(thiophen-2-yl)-1,2-oxazol-3-yl-N-(thiophen-2-yl)methylacetamide has surged, driven by their relevance in medicinal chemistry and organic electronics. Researchers are particularly interested in its potential as a kinase inhibitor or antimicrobial agent, given the known bioactivity of similar structures. Additionally, its electron-rich nature makes it a candidate for use in organic semiconductors and light-emitting diodes (OLEDs), aligning with the growing focus on sustainable and energy-efficient technologies.

The synthesis of 2-5-(thiophen-2-yl)-1,2-oxazol-3-yl-N-(thiophen-2-yl)methylacetamide typically involves multi-step reactions, including cyclization and amide coupling processes. Advanced techniques such as microwave-assisted synthesis and catalysis have been explored to improve yield and efficiency. Its CAS No. 946227-83-4 serves as a critical identifier in chemical databases, facilitating research and regulatory compliance. The compound's molecular weight, solubility, and stability are key parameters evaluated in preclinical studies.

From a commercial perspective, 2-5-(thiophen-2-yl)-1,2-oxazol-3-yl-N-(thiophen-2-yl)methylacetamide is often sourced by pharmaceutical intermediates suppliers and specialty chemical manufacturers. Its pricing and availability are influenced by factors such as raw material costs and synthetic complexity. Researchers frequently search for bulk suppliers or custom synthesis services to procure this compound for their projects. The rise of AI-driven drug discovery platforms has also increased interest in such molecules, as they are screened for targeted therapy applications.

Environmental and safety considerations are paramount when handling 2-5-(thiophen-2-yl)-1,2-oxazol-3-yl-N-(thiophen-2-yl)methylacetamide. While not classified as hazardous, standard laboratory precautions, including the use of personal protective equipment (PPE) and proper ventilation, are recommended. Regulatory frameworks such as REACH and GMP guidelines ensure its safe production and use in industrial settings. The compound's biodegradability and ecotoxicity profiles are areas of ongoing study, reflecting the broader emphasis on green chemistry principles.

Future research directions for 2-5-(thiophen-2-yl)-1,2-oxazol-3-yl-N-(thiophen-2-yl)methylacetamide include exploring its structure-activity relationships (SAR) and optimizing its pharmacokinetic properties. Innovations in crystallography and computational modeling are expected to provide deeper insights into its molecular interactions. As the scientific community continues to investigate its potential, this compound remains a promising candidate for advancing both therapeutic and technological applications.